Cas no 30674-32-9 ((22E)-24,24-Dimethyl-5α-chola-7,22-diene-3β-ol)

(22E)-24,24-Dimethyl-5α-chola-7,22-diene-3β-ol structure
30674-32-9 structure
Product Name:(22E)-24,24-Dimethyl-5α-chola-7,22-diene-3β-ol
CAS No:30674-32-9
MF:C26H42O
MW:370.611088275909
CID:313433
PubChem ID:101306924
Update Time:2024-02-29

(22E)-24,24-Dimethyl-5α-chola-7,22-diene-3β-ol Chemical and Physical Properties

Names and Identifiers

    • 26,27-Dinorergosta-7,22-dien-3-ol,(3b,5a,22E)- (9CI)
    • (22E)-24,24-Dimethyl-5α-chola-7,22-diene-3β-ol
    • 22-trans-24-Nor-5a-cholesta-7,22-dien-3b-ol
    • Asterosterin
    • Asterosterol
    • CID 101306924
    • (22E)-26,27-Dinor-5α-ergosta-7,22-dien-3β-ol
    • 26,27-Dinorergosta-7,22-dien-3-ol, (3β,5α,22E)-
    • 10,13-dimethyl-17-[(Z)-5-methylhex-3-en-2-yl]-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • CHEBI:172130
    • DTXSID301317986
    • 30674-32-9
    • Inchi: 1S/C26H42O/c1-17(2)6-7-18(3)22-10-11-23-21-9-8-19-16-20(27)12-14-25(19,4)24(21)13-15-26(22,23)5/h6-7,9,17-20,22-24,27H,8,10-16H2,1-5H3/b7-6+/t18-,19+,20+,22-,23+,24+,25+,26-/m1/s1
    • InChI Key: PISAKMAGVQHRRZ-PHWUEICESA-N
    • SMILES: O[C@H]1CC[C@@]2(C)[C@H](C1)CC=C1[C@@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/C(C)C)C)CC[C@H]21

Computed Properties

  • Exact Mass: 370.323565959g/mol
  • Monoisotopic Mass: 370.323565959g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 616
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 7

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